3-(4-Amino-2-trifluoromethylphenyloxy)-5-methylpyrazole

• Molecular Formula: C11H10F3N3O
• Molecular Weight: 257.21 g/mol
• IUPAC Name: 4-[(5-methyl-1H-pyrazol-3-yl)oxy]-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C11H10F3N3O/c1-6-4-10(17-16-6)18-9-3-2-7(15)5-8(9)11(12,13)14/h2-5H,15H2,1H3,(H,16,17)
• InChI Key: ALXNXYKAKYUCQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)OC2=C(C=C(C=C2)N)C(F)(F)F

Description

3-(4-Amino-2-trifluoromethylphenyloxy)-5-methylpyrazole is a useful research compound. Its molecular formula is C11H10F3N3O and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-methyl-3-(4-nitro-2-trifluoromethylphenyloxy)pyrazole (5.3 g, 18.5 mmol) in ethanol (200 ml) was placed in an autoclave, and 10% palladium carbon (2.0 g) was added. An atmosphere in the autoclave was fully replaced with hydrogen gas, and hydrogen gas was filled up to 5 kg/cm2. Then, the reaction solution was stirred at room temperature for 4 hours. After completion of the reaction, the catalyst was separated by filtration using Celite, and the solvent was distilled off from the filtrate under reduced pressure, to give a white solid of 3-(4-amino-2-trifluoromethylphenyloxy)-5-methylpyrazole (3.6 g, yield: 76.1%). mp: 143-145° C.; 1H-NMR (DMSO-d6, DMSO, ppm): δ 2.17 (s, 3H), 5.33 (br s, 2H), 5.44 (s, 1H), 6.78 (dd, J=2.6 and 8.8 Hz, 1H), 6.88 (d, J=2.6 Hz, 1H), 6.95 (d, J=8.8 Hz, 1H), 11.80-11.95 (br s, 1H).